3-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 3-iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H7IN2O/c1-12-5-2-6-7(9)4-11-8(6)10-3-5/h2-4H,1H3,(H,10,11)
• InChI Key: FKIMIWSUCKEXLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(NC=C2I)N=C1
• Molecular Formula: C8H7IN2O
• DSSTOX Substance ID: DTXSID10640133
• Molecular Weight: 274.06 g/mol
• CAS RN: 913983-33-2

Description

Molecular Structure Analysis

The molecular structure of “3-Iodo-5-methoxy-1H-pyrrolo[2,3-b]pyridine” is represented by the SMILES string COc1cnc2[nH]cc(I)c2c1. The empirical formula is C8H7IN2O, and the molecular weight is 274.06.

Scientific Research Applications

FGFR4 Inhibitors

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Anticancer Research

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Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating it may be harmful if swallowed. The safety information also includes a GHS07 pictogram and a warning signal word.

Synthesis routes and methods

Procedure details

To a solution of 5-methoxy-1H-pyrrolo[2,3-b]pyridine (14, 300 mg, 2.0 mmol) in 30 mL of dichloromethane under nitrogen, iodine monochloride (3 mL, 1.0 M in dichloromethane, 3.0 mmol) was added at −40° C. The reaction was stirred to room temperature, then quenched with 10 mL of 1 M aqueous sodium thiosulfate pentahydrate. The layers were separated and the aqueous layer was extracted with ethyl acetate. The organic layers were combined and washed with water, brine, then dried over sodium sulfate, decolored with activated carbon, filtered and the filtrate concentrated under vacuum. The resulting solid was washed with 20% ethyl acetate in hexane to provide the desired compound (15, 371 mg). MS (ESI) [M+H+]+=275.03.